N-methyl-N-(4-pyrimidin-5-ylbenzyl)amine

• IUPAC Name: N-methyl-1-(4-pyrimidin-5-ylphenyl)methanamine
• InChI: InChI=1S/C12H13N3/c1-13-6-10-2-4-11(5-3-10)12-7-14-9-15-8-12/h2-5,7-9,13H,6H2,1H3
• InChI Key: AKANTTBTKVSRKO-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC=C(C=C1)C2=CN=CN=C2
• Molecular Formula: C12H13N3
• DSSTOX Substance ID: DTXSID30428137
• Molecular Weight: 199.25 g/mol
• CAS RN: 859850-85-4

Description

N-methyl-N-(4-pyrimidin-5-ylbenzyl)amine (NMPBA) is a synthetic amine that has been used in a variety of scientific research applications. NMPBA is a versatile compound with a wide range of properties and applications, including its use as a catalyst, ligand, and reagent. It has been studied extensively for its potential therapeutic and industrial uses.

Scientific Research Applications

Apoptosis Induction in Cancer Cells

• Discovery of Potent Apoptosis Inducers : N-((benzo[d][1,3]dioxol-5-yl)methyl)-6-phenylthieno[3,2-d]pyrimidin-4-amine and its derivatives, related to N-methyl-N-(4-pyrimidin-5-ylbenzyl)amine, were identified as potent apoptosis inducers in breast cancer cells. These compounds, particularly 5d and 5e, showed high potency with EC50 values in the nanomolar range, indicating their potential in cancer therapy through the inhibition of tubulin polymerization (Kemnitzer et al., 2009).

Antimicrobial and Antifungal Applications

• Synthesis and Characterization of Pyrazole Derivatives : The reaction of hydroxymethyl pyrazole derivatives with primary amines yielded compounds such as N-((1h-pyrazol-1-yl) methyl) pyrimidin-2-amine. These synthesized compounds demonstrated significant activity against breast cancer and microbial organisms (Titi et al., 2020).

Inhibitory Effects on Cell Proliferation

• Microwave-Assisted Synthesis and Antiproliferative Activity : Novel N-(4-methoxyphenylamino)-2-methyl benzo-, pyrido- or pyrazino-thieno[3,2-d]pyrimidin-4-amine derivatives were synthesized using microwave-assisted processes. These compounds, envisioned as analogs of the anticancer agent MPC-6827, displayed significant inhibitory effects on colorectal cancer cell proliferation (Loidreau et al., 2020).

Corrosion Inhibition in Mild Steel

• Corrosion Inhibitors for Mild Steel : Pyrimidine derivatives like benzylidene-pyrimidin-2-yl-amine showed excellent corrosion inhibition properties for mild steel in acidic environments. These compounds act as mixed type inhibitors and their effectiveness was confirmed through various electrochemical and physical methods (Ashassi-Sorkhabi et al., 2005).

Antitumor Potential

• Design and Synthesis Targeting Microtubules : A series of 4-substituted 5-methyl-furo[2,3-d]pyrimidines were synthesized and evaluated for their microtubule depolymerizing activities. These compounds showed significant potency against multidrug-resistant cancer cells, demonstrating their potential as novel antitumor agents (Devambatla et al., 2016).

Antibacterial Activity

• Synthesis of Pyrimidine Salts with Antibacterial Properties : Pyrimidine salts synthesized with chloranilic and picric acids exhibited notable in vitro antibacterial and antifungal activities. These findings highlight the potential of pyrimidine derivatives in developing new antimicrobial agents (Mallikarjunaswamy et al., 2013).